4-(4-METHOXYBENZENESULFONYL)-N-(4-METHOXYPHENYL)PIPERAZINE-1-CARBOXAMIDE

• IUPAC Name: N-(4-methoxyphenyl)-4-(4-methoxyphenyl)sulfonylpiperazine-1-carboxamide
• InChI: InChI=1S/C19H23N3O5S/c1-26-16-5-3-15(4-6-16)20-19(23)21-11-13-22(14-12-21)28(24,25)18-9-7-17(27-2)8-10-18/h3-10H,11-14H2,1-2H3,(H,20,23)
• InChI Key: PMNHVOHFOGBVJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H23N3O5S
• Molecular Weight: 405.5 g/mol

Description

4-(4-METHOXYBENZENESULFONYL)-N-(4-METHOXYPHENYL)PIPERAZINE-1-CARBOXAMIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a piperazine ring substituted with methoxybenzenesulfonyl and methoxyphenyl groups, making it a unique molecule with interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-METHOXYBENZENESULFONYL)-N-(4-METHOXYPHENYL)PIPERAZINE-1-CARBOXAMIDE typically involves multiple steps, starting with the preparation of intermediate compounds. One common route involves the reaction of piperazine with 4-methoxybenzenesulfonyl chloride under basic conditions to form the sulfonylated piperazine intermediate. This intermediate is then reacted with 4-methoxyphenyl isocyanate to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of reaction conditions to maximize yield and purity. This includes controlling temperature, reaction time, and the use of catalysts or solvents to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

4-(4-METHOXYBENZENESULFONYL)-N-(4-METHOXYPHENYL)PIPERAZINE-1-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The sulfonyl group can be reduced to a sulfide or thiol.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Conditions vary depending on the type of substitution, but common reagents include halogens, nitrating agents, and sulfonating agents.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids from methoxy groups.

Reduction: Formation of sulfides or thiols from the sulfonyl group.

Substitution: Formation of various substituted aromatic compounds depending on the reagents used.

Scientific Research Applications

4-(4-METHOXYBENZENESULFONYL)-N-(4-METHOXYPHENYL)PIPERAZINE-1-CARBOXAMIDE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets such as enzymes or receptors.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 4-(4-METHOXYBENZENESULFONYL)-N-(4-METHOXYPHENYL)PIPERAZINE-1-CARBOXAMIDE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s effects are mediated through binding to these targets, leading to modulation of their activity and subsequent biological responses.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-METHOXYBENZENESULFONYL)-N-(4-METHOXYPHENYL)PIPERAZINE-1-CARBOXAMIDE
• 4-(4-METHOXYBENZENESULFONYL)-N-(4-METHOXYPHENYL)PIPERAZINE-1-CARBOXAMIDE
• 4-(4-METHOXYBENZENESULFONYL)-N-(4-METHOXYPHENYL)PIPERAZINE-1-CARBOXAMIDE

Uniqueness

The uniqueness of 4-(4-METHOXYBENZENESULFONYL)-N-(4-METHOXYPHENYL)PIPERAZINE-1-CARBOXAMIDE lies in its specific substitution pattern and the presence of both methoxy and sulfonyl groups. This combination of functional groups imparts distinct chemical properties and reactivity, making it a valuable compound for various applications.